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Compound of Interest

Compound Name: SGC0946

Cat. No.: B610810 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. SGC0946, a potent and selective inhibitor of the DOT1L

methyltransferase, requires careful consideration for its disposal. While specific disposal

instructions for SGC0946 are not readily available, a comprehensive approach based on its

chemical properties and standard laboratory safety protocols can ensure its responsible

management.

Understanding SGC0946: A Profile
SGC0946 is a complex organic molecule used in biomedical research, particularly in studies

related to cancer and epigenetics.[1][2][3] A summary of its key chemical and physical

properties is provided below to inform safe handling and disposal procedures.
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Property Value Reference

Chemical Formula C₂₈H₄₀BrN₇O₄ [1]

Molecular Weight 618.6 g/mol [1]

CAS Number 1561178-17-3 [1]

Appearance Solid powder [4]

Storage -20°C for long-term storage [1][4]

Solubility Soluble in DMSO, not in water [4]

Stability
Stable for at least 4 years

when stored properly
[1]

Although one safety data sheet indicates that SGC0946 is not classified as a hazardous

substance, it is crucial to treat all research chemicals with a high degree of caution. The

toxicological properties of SGC0946 have not been thoroughly investigated, and therefore, it

should be handled as a potentially hazardous material.

Step-by-Step Disposal Protocol for SGC0946
The following procedure outlines the recommended steps for the safe disposal of SGC0946
and associated waste. This protocol is based on general guidelines for hazardous waste

management in a laboratory setting.[5][6][7]

1. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated SGC0946 powder in a dedicated, clearly labeled hazardous waste

container.

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and bench

paper should also be disposed of as hazardous solid waste.

Liquid Waste:
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Solutions containing SGC0946 (e.g., in DMSO) must be collected in a separate, sealed,

and properly labeled hazardous liquid waste container.

Do not mix SGC0946 solutions with other chemical waste streams unless compatibility

has been confirmed.

Sharps Waste:

Needles, syringes, or any other sharp objects contaminated with SGC0946 should be

placed in a designated sharps container for hazardous waste.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label should also include the full chemical name ("SGC0946"), the concentration (if in

solution), and the date of accumulation.

3. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Liquid waste containers should be stored in secondary containment to prevent spills.

4. Disposal of Empty Containers:

Thoroughly rinse empty SGC0946 containers with a suitable solvent (such as the one used

to dissolve the compound, e.g., DMSO) three times.[5]

Collect the rinsate as hazardous liquid waste.[5]

After rinsing, the container can be disposed of as non-hazardous waste, provided the label is

defaced or removed.[5]

5. Final Disposal:
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Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[8]

Experimental Workflow for SGC0946 Disposal
The logical flow for the proper disposal of SGC0946 can be visualized as follows:
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SGC0946 Disposal Workflow
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

SGC0946, thereby protecting personnel and the environment. Always consult your institution's

specific safety guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b610810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

